Cas no 1003709-86-1 (2,5-Bis(trifluoromethoxy)benzoic acid)

2,5-Bis(trifluoromethoxy)benzoic acid structure
1003709-86-1 structure
Product Name:2,5-Bis(trifluoromethoxy)benzoic acid
CAS No:1003709-86-1
MF:C9H4F6O4
MW:290.116084098816
CID:2133931
Update Time:2023-08-03

2,5-Bis(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethoxy)benzoic acid
    • PubChem4990
    • Inchi: 1S/C9H4F6O4/c10-8(11,12)18-4-1-2-6(19-9(13,14)15)5(3-4)7(16)17/h1-3H,(H,16,17)
    • InChI Key: LJLZKVYNUPIIAO-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1C(=O)O)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55.8

2,5-Bis(trifluoromethoxy)benzoic acid Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD